Cas no 1502957-75-6 (1-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol)

• Product Name: 1-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol
• CAS No: 1502957-75-6
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 6090342
• PubChem ID: 83675576
• Update Time: 2025-06-25

1-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol
• 1502957-75-6
• EN300-1749129
• 1-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-ol

• Inchi： 1S/C9H15NOS/c1-6(2)9-10-8(5-12-9)4-7(3)11/h5-7,11H,4H2,1-3H3
• InChI Key： QAYHHJYJVBUMAD-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C)O)N=C1C(C)C

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol

Introduction to 1-2-(Propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol (CAS No. 1502957-75-6)

1-2-(Propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol (CAS No. 1502957-75-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and isopropyl functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 1-2-(Propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol is defined by its molecular formula C₉H₁₃NOS. The presence of the thiazole ring and the isopropyl group imparts specific chemical and biological properties to the molecule. Thiazoles are known for their stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The isopropyl group, on the other hand, contributes to the lipophilicity of the molecule, potentially affecting its bioavailability and cellular uptake.

The synthesis of 1-2-(Propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol has been explored through various methodologies. One common approach involves the reaction of 4-chloroacetylthiazole with isopropanol in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent advancements in green chemistry have also led to more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

In terms of biological properties, 1-2-(Propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol has shown promising activity in several areas. One notable application is its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a valuable candidate for developing new antibiotics. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial properties, 1-2-(Propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol has also been investigated for its anti-inflammatory effects. In vitro studies using human cell lines have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective properties of 1-2-(Propan-2-yl)-1,3-thiazol-4-ylpropan-2-ol have also been explored in recent research. Studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is thought to be mediated through its ability to scavenge free radicals and modulate intracellular signaling pathways involved in cell survival.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-2-(Propan-2-y\-l)-1,3-thiazol\-4-y\-lpropane\-2-o\-l in various therapeutic settings. Preliminary results from Phase I trials have shown that the compound is well-tolerated at doses up to 50 mg/kg with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1\-2\-(Propane\-2-y\-l)\-,3-thiazo\-l-\(4-y\-l\)propane\-2-o\-l (CAS No\. 1502957\--75\--6) represents a promising compound with a diverse range of biological activities\. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences\. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications\, this compound holds significant promise for addressing unmet medical needs\.